Cas no 110827-07-1 ((1E)-1-(9H-Fluoren-2-yl)ethanone oxime)

(1E)-1-(9H-Fluoren-2-yl)ethanone oxime is a fluorene-derived oxime compound with applications in organic synthesis and pharmaceutical research. Its structure features a conjugated oxime group attached to a fluorenyl scaffold, offering reactivity useful in nucleophilic additions and coordination chemistry. The compound's rigid aromatic framework enhances stability, while the oxime functionality provides versatility as a ligand or intermediate in heterocycle formation. It is particularly valuable in the development of fluorescence-based probes or metal-chelating agents due to its electronic properties. High purity grades are available for precise synthetic applications, ensuring reproducibility in research settings. Proper handling under inert conditions is recommended to preserve its integrity.

(1E)-1-(9H-Fluoren-2-yl)ethanone oxime structure

110827-07-1 structure

Product name:(1E)-1-(9H-Fluoren-2-yl)ethanone oxime

CAS No:110827-07-1

MF:C₁₅H₁₃NO

MW:223.269823789597

MDL:MFCD00558974

CID:2884709

PubChem ID:9562215

(1E)-1-(9H-Fluoren-2-yl)ethanone oxime Chemical and Physical Properties

Names and Identifiers

- (1E)-1-(9H-Fluoren-2-yl)ethanone oxime
- ethanone, 1-(9H-fluoren-2-yl)-, oxime, (1E)-
- MFCD00558974
- LS-07536
- SCHEMBL13425014
- SR-01000198631-1
- Ethanone, 1-(9H-fluoren-2-yl)-, oxime
- 1-(9H-Fluoren-2-yl)ethanone oxime
- ALBB-023782
- HMS1577P14
- (NE)-N-[1-(9H-fluoren-2-yl)ethylidene]hydroxylamine
- 110827-07-1
- SR-01000198631
- AKOS015998158
- MDL： MFCD00558974
- Inchi： InChI=1S/C15H13NO/c1-10(16-17)11-6-7-15-13(8-11)9-12-4-2-3-5-14(12)15/h2-8,17H,9H2,1H3/b16-10+
- InChI Key： APZPUDOAVIELNU-MHWRWJLKSA-N

Computed Properties

Exact Mass: 223.099714038Da
Monoisotopic Mass: 223.099714038Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 312
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 32.6Å²

(1E)-1-(9H-Fluoren-2-yl)ethanone oxime Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TRC	E257355-1000mg	(1E)-1-(9H-Fluoren-2-yl)ethanone oxime	110827-07-1		1g	$ 480.00	2022-06-05
TRC	E257355-500mg	(1E)-1-(9H-Fluoren-2-yl)ethanone oxime	110827-07-1		500mg	$ 300.00	2022-06-05
abcr	AB414318-1g	(1E)-1-(9H-Fluoren-2-yl)ethanone oxime; .	110827-07-1		1g	€237.00	2025-02-20
abcr	AB414318-500 mg	(1E)-1-(9H-Fluoren-2-yl)ethanone oxime	110827-07-1		500MG	€195.40	2023-02-19
TRC	E257355-250mg	(1E)-1-(9H-Fluoren-2-yl)ethanone oxime	110827-07-1		250mg	$ 185.00	2022-06-05
abcr	AB414318-1 g	(1E)-1-(9H-Fluoren-2-yl)ethanone oxime	110827-07-1		1 g	€239.00	2023-07-19
abcr	AB414318-500mg	(1E)-1-(9H-Fluoren-2-yl)ethanone oxime; .	110827-07-1		500mg	€205.00	2025-02-20
A2B Chem LLC	AI08216-1g	(1E)-1-(9H-Fluoren-2-yl)ethanone oxime	110827-07-1	>95%	1g	$439.00	2024-04-20
A2B Chem LLC	AI08216-500mg	(1E)-1-(9H-Fluoren-2-yl)ethanone oxime	110827-07-1	>95%	500mg	$412.00	2024-04-20
Key Organics Ltd	LS-07536-1G	(E)-N-[1-(9H-fluoren-2-yl)ethylidene]hydroxylamine	110827-07-1	>95%	1g	£276.00	2025-02-08